Cas no 81574-70-1 (Methyl 4-bromo-2,6-dimethoxybenzoate)

• Product Name: Methyl 4-bromo-2,6-dimethoxybenzoate
• CAS No: 81574-70-1
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 4954524
• Update Time: 2025-04-23

Methyl 4-bromo-2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2,6-dimethoxybenzoate

• Inchi： 1S/C10H11BrO4/c1-13-7-4-6(11)5-8(14-2)9(7)10(12)15-3/h4-5H,1-3H3
• InChI Key： GCWKUTQZTLIWAQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-bromo-2,6-dimethoxybenzoate

Methyl 4-bromo-2,6-dimethoxybenzoate (CAS No. 81574-70-1): A Versatile Chemical Intermediate

Methyl 4-bromo-2,6-dimethoxybenzoate (CAS No. 81574-70-1) is an important organic compound widely used in pharmaceutical synthesis, agrochemical production, and material science. This brominated aromatic ester has gained significant attention in recent years due to its unique chemical properties and versatile applications. With the increasing demand for specialty chemicals in various industries, understanding this compound's characteristics and potential uses has become crucial for researchers and manufacturers alike.

The molecular structure of Methyl 4-bromo-2,6-dimethoxybenzoate features a benzoate core with two methoxy groups at the 2- and 6-positions and a bromine atom at the 4-position. This specific substitution pattern makes it an excellent building block for more complex molecules. Recent studies in green chemistry have explored sustainable synthesis methods for this compound, addressing growing environmental concerns in chemical manufacturing.

In pharmaceutical applications, CAS 81574-70-1 serves as a key intermediate for developing various active pharmaceutical ingredients (APIs). Its bromine substituent offers excellent reactivity for further functionalization, making it valuable in drug discovery programs. The compound's stability under various conditions has made it particularly useful in medicinal chemistry research, especially in the development of novel therapeutic agents.

The agrochemical industry utilizes Methyl 4-bromo-2,6-dimethoxybenzoate in the synthesis of crop protection agents. Its structural features contribute to the biological activity of several pesticide intermediates, helping researchers develop more effective and environmentally friendly agricultural solutions. With the global push toward sustainable agriculture, this compound's role in creating next-generation agrochemicals has become increasingly important.

Material scientists have discovered interesting applications for 4-bromo-2,6-dimethoxybenzoate in advanced materials. The compound serves as a precursor for liquid crystals and organic semiconductors, contributing to developments in flexible electronics and display technologies. Its ability to form stable crystalline structures makes it valuable in designing new functional materials with specific optical and electronic properties.

From a commercial perspective, the market for Methyl 4-bromo-2,6-dimethoxybenzoate has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Manufacturers are focusing on improving production processes to enhance yield and purity while reducing environmental impact. The compound's global market trends reflect the broader shift toward specialized, high-value chemical intermediates in various industries.

Quality control is paramount when working with CAS 81574-70-1. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, melting point range, and spectroscopic characterization. Proper storage conditions (typically cool and dry environments) help maintain the compound's stability over extended periods. These quality assurance measures ensure consistent performance in downstream applications.

Recent advancements in organic synthesis methodologies have opened new possibilities for modifying Methyl 4-bromo-2,6-dimethoxybenzoate. Researchers are exploring catalytic processes that allow for selective transformations of its functional groups, enabling the creation of diverse derivative compounds. These developments align with current trends in precision chemistry and molecular design across multiple industries.

Safety considerations for handling 4-bromo-2,6-dimethoxybenzoate methyl ester include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when working with this chemical. Material safety data sheets (MSDS) provide detailed handling instructions, reflecting the chemical industry's commitment to responsible chemical management practices.

The future outlook for Methyl 4-bromo-2,6-dimethoxybenzoate appears promising, with potential applications emerging in areas like bioconjugation chemistry and molecular imaging. As research continues to uncover new uses for this versatile compound, its importance in various scientific and industrial fields will likely grow. The compound's unique combination of stability and reactivity positions it well for future innovations in chemical science and technology.

For researchers and manufacturers seeking reliable sources of Methyl 4-bromo-2,6-dimethoxybenzoate (81574-70-1), it's essential to partner with suppliers who can provide consistent quality, comprehensive technical support, and regulatory compliance documentation. The compound's growing importance in multiple industries underscores the need for high-quality production and thorough characterization to meet the exacting standards of modern chemical applications.